BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Research
Implications of Fluacrypyrim

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flusulfamide

Cat. No.: B009513

Disclaimer: The molecular formula provided in the topic, C13H7CI2F3N204S, did not
correspond to a readily identifiable compound in scientific literature. However, extensive
research has been conducted on a structurally related compound, Fluacrypyrim
(C20H21F3N205), which aligns with the broader query's focus on a trifluoromethyl-containing
N-heterocyclic compound with applications in biological research. This guide will focus on
Fluacrypyrim, a compound with significant implications in agricultural and biomedical research.

Fluacrypyrim is a synthetic compound initially developed as a fungicide and acaricide for
agricultural use.[1] Its mechanism of action and biological activities have since garnered
interest in biomedical research, particularly in oncology and radio-protective studies. This
document provides a comprehensive overview of Fluacrypyrim, its mechanism of action,
experimental data, and relevant protocols for researchers, scientists, and drug development
professionals.

Physicochemical Properties of Fluacrypyrim
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Property Value Reference
Molecular Formula C20H21F3N205 [2]
Molecular Weight 426.39 g/mol [2]
CAS Number 229977-93-9 [3]

methyl (E)-2-(2-(((2-
isopropoxy-6-

IUPAC Name (trifluoromethyl)pyrimidin-4- [3]
yl)oxy)methyl)phenyl)-3-

methoxyacrylate

Appearance White powder [4]

Core Mechanism of Action

Fluacrypyrim's primary mode of action is the inhibition of the mitochondrial electron transport
chain at complex Il (also known as the cytochrome-bcl complex).[1][5] This inhibition occurs at
the Quinone outside (Qo) site, disrupting cellular respiration and leading to a decrease in ATP
production, which is essential for cellular energy.[2][4] This disruption of mitochondrial function
is the basis for its efficacy as a fungicide and acaricide, effectively starving the target
organisms of energy.[1][2]

Beyond its effects on mitochondrial respiration, Fluacrypyrim has been identified as a novel
inhibitor of STAT3 (Signal Transducer and Activator of Transcription 3) activation.[3]
Constitutively active STAT3 is a hallmark of many cancers, promoting cell proliferation, survival,
and angiogenesis. Fluacrypyrim's ability to inhibit STAT3 signaling makes it a compound of
interest for cancer research.[2]
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Mitochondrial Electron Transport Chain

Complex Ill |—>| Cytochrome ¢ |—>| Complex IV |—>| ATP Synthase |—>| ATP
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STAT3 Signaling Pathway and Fluacrypyrim Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Implications of Fluacrypyrim]. BenchChem, [2025]. [Online PDF]. Available at:
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implications-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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